Cas no 279674-33-8 (2,2':6',2''-Terpyridine, 4'-[1,1'-biphenyl]-4-yl-)

• Product Name: 2,2':6',2''-Terpyridine, 4'-[1,1'-biphenyl]-4-yl-
• CAS No: 279674-33-8
• MF: C₂₇H₁₉N₃
• MW: 385.459865808487
• CID: 1433323
• PubChem ID: 12118589
• Update Time: 2025-05-21

2,2':6',2''-Terpyridine, 4'-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

• 2,2':6',2''-Terpyridine, 4'-[1,1'-biphenyl]-4-yl-
• 4'-([1,1'-Biphenyl]-4-yl)-2,2':6',2''-terpyridine
• SCHEMBL2542485
• 279674-33-8
• D96160
• 4'-(4-Biphenylyl)-2,2':6',2''-terpyridine
• 4'-Biphenyl-4-yl-[2,2';6',2'']terpyridine
• 4-{[1,1'-BIPHENYL]-4-YL-6-(PYRIDIN-2-YL)-2,2'-BIPYRIDINE
• CS-0379347
• 4'-(Biphenyl-4-yl)-2,2'
• KASNEZRELMXILE-UHFFFAOYSA-N

• Inchi： 1S/C27H19N3/c1-2-8-20(9-3-1)21-12-14-22(15-13-21)23-18-26(24-10-4-6-16-28-24)30-27(19-23)25-11-5-7-17-29-25/h1-19H
• InChI Key： KASNEZRELMXILE-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CN=2)=CC(=CC=1C1C=CC=CN=1)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 385.157897619g/mol
• Monoisotopic Mass: 385.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.1E-3 g/L) (25 ºC),

Additional information on 2,2':6',2''-Terpyridine, 4'-[1,1'-biphenyl]-4-yl-

Recent Advances in the Study of 2,2':6',2''-Terpyridine, 4'-[1,1'-biphenyl]-4-yl- (CAS: 279674-33-8)

The compound 2,2':6',2''-Terpyridine, 4'-[1,1'-biphenyl]-4-yl- (CAS: 279674-33-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug development, material science, and catalysis. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, characterization, and biological activities.

Recent studies have focused on the synthesis and modification of 2,2':6',2''-Terpyridine derivatives to enhance their binding affinity and selectivity for specific biological targets. The incorporation of the biphenyl moiety at the 4' position has been shown to improve the compound's ability to interact with DNA and proteins, making it a promising candidate for anticancer and antimicrobial therapies. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to elucidate the compound's structural features and interaction mechanisms.

In the context of medicinal chemistry, researchers have explored the potential of 2,2':6',2''-Terpyridine, 4'-[1,1'-biphenyl]-4-yl- as a scaffold for the development of novel therapeutic agents. Preliminary in vitro studies have demonstrated its efficacy in inhibiting the growth of cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's ability to chelate metal ions has also been leveraged in the design of metal-based drugs, which exhibit enhanced pharmacokinetic properties and reduced toxicity.

Beyond its biomedical applications, this terpyridine derivative has shown promise in material science, particularly in the development of luminescent materials and organic electronics. Its rigid, conjugated structure facilitates efficient electron transfer, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements in the functionalization of the biphenyl group have further expanded its utility in these domains.

In conclusion, 2,2':6',2''-Terpyridine, 4'-[1,1'-biphenyl]-4-yl- (CAS: 279674-33-8) represents a versatile compound with wide-ranging applications in chemical biology and materials science. Ongoing research efforts are expected to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative therapeutic and technological solutions. Future studies should focus on optimizing its synthesis, improving its bioavailability, and exploring its interactions with biological targets in greater detail.